Cas no 1334371-93-5 (N-(2,1,3-benzothiadiazol-4-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide)

• Product Name: N-(2,1,3-benzothiadiazol-4-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide
• CAS No: 1334371-93-5
• Molecular Formula: C₁₉H₁₈N₈OS
• Molecular Weight: 406.464220523834
• CID: 6256561
• PubChem ID: 56724680

N-(2,1,3-benzothiadiazol-4-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide Properties

Names and Identifiers

• N-(2,1,3-benzothiadiazol-4-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide
• F6175-0781
• AKOS024534526
• 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(benzo[c][1,2,5]thiadiazol-4-yl)piperidine-3-carboxamide
• N-(2,1,3-benzothiadiazol-4-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
• N-(2,1,3-benzothiadiazol-4-yl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
• 1334371-93-5
• VU0534172-1

• InChIKey： QGDGYELIRVFKKQ-UHFFFAOYSA-N
• Inchi： 1S/C19H18N8OS/c28-19(23-14-5-1-6-15-18(14)25-29-24-15)13-4-2-8-26(11-13)16-10-17(21-12-20-16)27-9-3-7-22-27/h1,3,5-7,9-10,12-13H,2,4,8,11H2,(H,23,28)
• SMILES： S1N=C2C=CC=C(C2=N1)NC(C1CN(C2C=C(N3C=CC=N3)N=CN=2)CCC1)=O

Computed Properties

• Exact Mass: 406.13242840g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 406.13242840g/mol
• Heavy Atom Count: 29
• Complexity: 582
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles